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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the insecticidal and acaricidal properties of

Binapacryl in comparison to other nitrated insecticides, namely Dinoseb, 4,6-Dinitro-o-cresol

(DNOC), and Dinobuton. These compounds, belonging to the dinitrophenol chemical class,

share a common mechanism of action but exhibit variations in their chemical structure,

application, and toxicological profiles. Due to the discontinuation of many of these compounds

for agricultural use, direct comparative studies on their insecticidal efficacy are limited. This

guide synthesizes available data to provide a comparative overview for research and

developmental purposes.

Chemical and Toxicological Profiles
Nitrated phenols have a long history of use as pesticides, with applications as insecticides,

acaricides, fungicides, and herbicides. Their broad-spectrum activity is a consequence of their

fundamental mode of action at the cellular level.

Binapacryl: A dinitrophenol ester, specifically the 3-methyl-2-butenoic acid ester of Dinoseb.

It was primarily used as a non-systemic contact fungicide and miticide with some ovicidal

action.[1] Binapacryl itself has low toxicity but is readily metabolized to the highly toxic

compound Dinoseb.[1]
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Dinoseb: A dinitrophenol compound that saw wide use as a contact herbicide, but also as an

insecticide and miticide.[2] It was recognized for its superior contact and stomach activity on

insects and mites compared to DNOC.[3] Due to its high toxicity and environmental

concerns, its use has been banned in many countries.[1]

4,6-Dinitro-o-cresol (DNOC): One of the earliest synthetic organic insecticides, used since

the 1890s.[4] It functions as a non-systemic stomach poison and contact insecticide.[5] Its

application was largely limited to dormant sprays on fruit trees due to its high phytotoxicity to

broad-leaved plants.[5]

Dinobuton: A dinitrophenyl carbonate that acts as a non-systemic acaricide and fungicide.[6]

It is primarily used for the control of the motile stages of spider mites and for managing

powdery mildew on various crops.[7]

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
The primary mode of action for Binapacryl and other nitrated insecticides is the uncoupling of

oxidative phosphorylation in the mitochondria.[8][9] This process is fundamental to cellular

energy production.

Dinitrophenols are lipophilic molecules that can readily pass through the inner mitochondrial

membrane. They act as protonophores, picking up protons in the acidic intermembrane space

and releasing them into the more alkaline mitochondrial matrix. This transport of protons

bypasses the ATP synthase enzyme, effectively disrupting the proton motive force that drives

the synthesis of adenosine triphosphate (ATP). The energy that would have been used for ATP

production is instead dissipated as heat. This disruption of cellular energy production leads to

metabolic distress and, ultimately, cell death in the target pest.[8]
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Uncoupling of oxidative phosphorylation by dinitrophenols.
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Comparative Insecticidal Activity
Direct comparative studies on the insecticidal efficacy of Binapacryl, Dinoseb, DNOC, and

Dinobuton against the same insect or mite species under identical conditions are scarce in

publicly available literature. However, we can infer relative toxicity from available data, keeping

in mind the variations in experimental methodologies. These compounds were primarily valued

for their acaricidal (miticidal) properties.

Compound
Target
Organism

Toxicity Metric
(LC50)

Value (ppm) Notes

Binapacryl

Tetranychus

urticae (Two-

spotted spider

mite)

-

Data not

available in a

directly

comparable

format.

Known to be

effective against

various spider

mite species.[1]

Dinoseb
Tetranychus

urticae
-

Data not

available in a

directly

comparable

format.

Described as

having superior

contact and

stomach activity

on insects and

mites compared

to DNOC.[3]

DNOC
Aphids, Spider

mites
-

Data not

available in a

directly

comparable

format.

Used as a

dormant spray

insecticide.[10]

Dinobuton

Tetranychus

cinnabarinus

(Carmine spider

mite)

LC50 (adults) 5.324 mg/L

This value is

from a study on a

different

compound but

provides a

reference point

for acaricide

efficacy.[11]
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Note on Data: The lack of directly comparable LC50 values for these specific nitrated phenols

against key insect pests necessitates caution in interpretation. The provided data points are

illustrative of the type of information available and should not be used for direct efficacy

comparison without consulting the original research and methodologies.

Experimental Protocols
To evaluate the insecticidal or acaricidal activity of compounds like Binapacryl, standardized

bioassays are employed. The following is a detailed protocol for a Leaf-Dip Bioassay,

commonly used for assessing the toxicity of acaricides to spider mites.

Objective: To determine the median lethal concentration (LC50) of a test compound against

adult spider mites.

Materials:

Healthy, untreated host plants (e.g., bean or cotton plants)

Rearing cages for spider mites

Fine camel-hair brush

Petri dishes (9 cm diameter)

Filter paper

Micropipettes

Glass vials or beakers for dilutions

Technical grade insecticide/acaricide

Solvent (e.g., acetone)

Surfactant (e.g., Triton X-100)

Distilled water
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Stereomicroscope

Experimental Workflow:

Preparation Phase

Bioassay Phase

Incubation & Analysis Phase

1. Rear Spider Mites
(e.g., Tetranychus urticae)

2. Prepare Host Plant Leaf Discs

3. Prepare Serial Dilutions of Test Compound

4. Dip Leaf Discs in Test Solutions

5. Air Dry Treated Leaf Discs

6. Place Discs in Petri Dishes on Moist Filter Paper

7. Transfer Adult Female Mites onto Discs

8. Incubate under Controlled Conditions
(e.g., 25°C, 16:8 L:D)

9. Assess Mortality after 24-48 hours

10. Perform Probit Analysis to Determine LC50
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General workflow for a leaf-dip bioassay.

Methodology:

Rearing of Test Organisms:

Maintain a healthy, susceptible colony of the target mite species (e.g., Tetranychus urticae)

on untreated host plants in a controlled environment (e.g., 25±1°C, 60±10% RH, 16:8 L:D

photoperiod).

Ensure the mites are of a uniform age for the bioassay.

Preparation of Test Solutions:

Prepare a stock solution of the technical grade insecticide in a suitable solvent (e.g.,

acetone).

From the stock solution, prepare a series of at least five graded concentrations using

distilled water containing a small amount of surfactant (e.g., 0.05% Triton X-100) to ensure

even spreading on the leaf surface.

A control solution containing only the solvent and surfactant in distilled water should also

be prepared.

Bioassay Procedure:

Excise leaf discs (e.g., 2 cm diameter) from healthy, untreated host plants.

Using forceps, dip each leaf disc into a test solution for a standardized period (e.g., 5-10

seconds), ensuring complete immersion.

Place the treated leaf discs on a clean, non-absorbent surface to air dry for approximately

1-2 hours.

Once dry, place each leaf disc, abaxial side up, on a piece of moist filter paper or cotton in

a Petri dish.
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Using a fine camel-hair brush, carefully transfer a known number of adult female mites

(e.g., 20-30) onto each leaf disc.

Seal the Petri dishes and place them in an incubator under the same controlled conditions

as the mite rearing.

Data Collection and Analysis:

After a predetermined exposure period (e.g., 24 or 48 hours), examine the mites on each

leaf disc under a stereomicroscope.

Record the number of dead mites. A mite is considered dead if it is unable to move a

distance of its own body length when gently prodded with a fine brush.

Calculate the percentage mortality for each concentration, correcting for control mortality

using Abbott's formula if necessary.

Subject the concentration-mortality data to probit analysis to determine the LC50 value

and its 95% confidence limits.

Conclusion
Binapacryl and other nitrated insecticides like Dinoseb, DNOC, and Dinobuton represent a

class of pesticides with a potent, non-specific mode of action: the uncoupling of oxidative

phosphorylation. This mechanism confers broad-spectrum activity but also contributes to their

high toxicity to non-target organisms, including mammals and aquatic life. While Binapacryl
was valued for its acaricidal and fungicidal properties, its metabolic conversion to the highly

toxic Dinoseb is a significant concern.

The lack of recent, direct comparative studies on their insecticidal efficacy reflects the

widespread withdrawal of these compounds from agricultural use due to safety and

environmental concerns. The information presented in this guide, while highlighting their shared

mechanism and providing some context on their relative toxicities, underscores the need for

caution in handling and the importance of developing more selective and environmentally

benign pest control solutions. For researchers, these compounds remain of interest for studying

the fundamental processes of cellular respiration and for understanding the evolution of

insecticide resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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